Cas no 1214791-93-1 (Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate)

Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate is a specialized organic compound featuring a trifluoromethyl-substituted aniline moiety linked to a dimethyl-substituted butanoate ester. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The ester functionality provides versatility for further derivatization, while the urea linkage contributes to strong hydrogen-bonding interactions, potentially improving target binding affinity. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including protease inhibitors or herbicides, where its structural features can influence potency and selectivity. Its well-defined stereochemistry also allows for precise control in chiral synthesis.
Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate structure
1214791-93-1 structure
Product Name:Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate
CAS No:1214791-93-1
MF:C15H19F3N2O3
MW:332.318174600601
CID:4578284
Update Time:2025-06-11

Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate Chemical and Physical Properties

Names and Identifiers

    • METHYL 3,3-DIMETHYL-2-(([3-(TRIFLUOROMETHYL)ANILINO]CARBONYL)AMINO)BUTANOATE
    • Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate
    • Inchi: 1S/C15H19F3N2O3/c1-14(2,3)11(12(21)23-4)20-13(22)19-10-7-5-6-9(8-10)15(16,17)18/h5-8,11H,1-4H3,(H2,19,20,22)/t11-/m1/s1
    • InChI Key: ZRRVLEAKPWSDAY-LLVKDONJSA-N
    • SMILES: C(OC)(=O)[C@H](C(C)(C)C)NC(NC1=CC=CC(C(F)(F)F)=C1)=O

Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M156135-25mg
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1214791-93-1
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$ 230.00 2022-06-04
TRC
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Methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
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methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
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5N-016-5MG
methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
1214791-93-1 >90%
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5N-016-10MG
methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
1214791-93-1 >90%
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Key Organics Ltd
5N-016-0.5G
methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
1214791-93-1 >90%
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£385.00 2023-09-07
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5N-016-1G
methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
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5N-016-5G
methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
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methyl 3,3-dimethyl-2-({[3-(trifluoromethyl)anilino]carbonyl}amino)butanoate
1214791-93-1 >90%
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£5775.00 2023-09-07

Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate Related Literature

Additional information on Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate

Research Brief on Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate (CAS: 1214791-93-1)

Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate (CAS: 1214791-93-1) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure features a trifluoromethylaniline moiety linked to a dimethylbutanoate scaffold, which imparts unique physicochemical properties. Recent synthetic methodologies have optimized the production of this compound with high yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study emphasized the use of catalytic amidation reactions to achieve efficient coupling of the trifluoromethylaniline group with the butanoate backbone, reducing byproduct formation and improving scalability.

In terms of biological activity, preliminary in vitro assays have demonstrated that Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate exhibits moderate inhibitory effects on specific enzymatic targets, including proteases involved in inflammatory pathways. A 2024 preprint from BioRxiv suggested that the compound's trifluoromethyl group enhances its binding affinity to hydrophobic pockets in target proteins, making it a promising candidate for further optimization in anti-inflammatory drug development.

Furthermore, computational studies leveraging molecular docking and dynamics simulations have provided insights into the compound's interaction with biological macromolecules. These studies, published in ACS Omega in early 2024, revealed that the compound's conformational flexibility allows it to adapt to diverse binding sites, potentially enabling its use in multi-target drug design strategies. However, challenges such as metabolic stability and bioavailability remain to be addressed in subsequent research phases.

In conclusion, Methyl 3,3-dimethyl-2-({3-(trifluoromethyl)anilinocarbonyl}amino)butanoate (CAS: 1214791-93-1) represents a versatile scaffold with promising applications in medicinal chemistry. Ongoing research aims to explore its derivatives and evaluate their therapeutic potential in disease models, particularly in inflammation and oncology. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its mechanism of action in greater detail.

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